ethyl 3-methyl-2-oxocyclohexane-1-carboxylate, Mixture of diastereomers
Overview
Description
Ethyl 3-methyl-2-oxocyclohexane-1-carboxylate is a mixture of diastereomers . Diastereomers are stereoisomers that are not mirror images of each other . This compound has a molecular formula of C10H16O3 and a molecular weight of 184.2.
Molecular Structure Analysis
The molecular structure of ethyl 3-methyl-2-oxocyclohexane-1-carboxylate consists of an ethyl ester group attached to a cyclohexane ring. The cyclohexane ring contains a ketone group and a methyl group .Scientific Research Applications
- Ethyl 3-methyl-2-oxocyclohexane-1-carboxylate serves as a versatile building block in organic synthesis. Researchers use it to create more complex molecules, such as pharmaceutical intermediates . Its unique structure allows for diverse functionalization, making it valuable in drug discovery and development.
- The compound participates in heterocyclic reactions, leading to the formation of novel ring systems. Researchers explore its reactivity in cyclization processes, especially when targeting heterocycles like pyran, furan, and 1,4-diazepine . These heterocycles often have biological activity and find applications in drug design.
- Ethyl 3-methyl-2-oxocyclohexane-1-carboxylate can undergo enamine formation. Enamines are versatile intermediates in organic synthesis, enabling the construction of complex molecules. Researchers utilize them for their reactivity in various transformations, including spirocyclization .
- Researchers employ this compound in hydroxylation reactions and oxidative chlorination using hydrogen peroxide. These processes introduce functional groups, expanding the compound’s synthetic utility . The resulting derivatives may have interesting biological properties.
- In reactions with chloro(trimethyl)silane, a more complex version of O-substituted derivatives is observed. This highlights the compound’s reactivity and potential for creating diverse chemical structures .
Organic Synthesis and Medicinal Chemistry
Heterocyclic Chemistry
Enamine Chemistry
Hydroxylation and Oxidative Chlorination
Formation of O-Substituted Derivatives
Mechanism of Action
Target of Action
Ethyl 3-methyl-2-oxocyclohexane-1-carboxylate is an organic compound that is used in various chemical reactions . .
Mode of Action
The mode of action of ethyl 3-methyl-2-oxocyclohexane-1-carboxylate is primarily through its chemical reactivity. It can participate in various chemical reactions such as hydroxylation, oxidative chlorination with hydrogen peroxide, heterocyclization, cyclization of generated dianions followed by dehydrogenation, palladium-catalyzed isomerization, and regioselective cyclizations .
Biochemical Pathways
It is known to participate in various chemical reactions, which could potentially influence multiple biochemical pathways depending on the context of its use .
Pharmacokinetics
Its physical properties such as density (1198 g/cm³) and boiling point (24581 ℃) have been reported .
Result of Action
The molecular and cellular effects of ethyl 3-methyl-2-oxocyclohexane-1-carboxylate’s action would depend on the specific chemical reactions it participates in and the context of its use. As a reagent, it can contribute to the synthesis of various organic compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 3-methyl-2-oxocyclohexane-1-carboxylate, mixture of diastereomers involves the condensation of ethyl acetoacetate with cyclohexanone followed by reduction and esterification.", "Starting Materials": [ "Ethyl acetoacetate", "Cyclohexanone", "Sodium borohydride", "Methanol", "Sulfuric acid", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Ethyl acetoacetate is condensed with cyclohexanone in the presence of sulfuric acid to form ethyl 3-methyl-2-oxocyclohexanone-1-carboxylate.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the carbonyl group to a hydroxyl group, forming ethyl 3-methyl-2-hydroxycyclohexanone-1-carboxylate.", "Step 3: The reaction mixture is neutralized with sodium bicarbonate and the product is extracted with methanol.", "Step 4: The methanol extract is evaporated to dryness and the residue is dissolved in ethanol.", "Step 5: The ethanol solution is treated with sulfuric acid to form the ethyl ester of the carboxylic acid, ethyl 3-methyl-2-oxocyclohexane-1-carboxylate, mixture of diastereomers." ] } | |
CAS RN |
5183-61-9 |
Product Name |
ethyl 3-methyl-2-oxocyclohexane-1-carboxylate, Mixture of diastereomers |
Molecular Formula |
C10H16O3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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